molecular formula C9H6ClN3O2 B8480409 4-chloro-2-(2H-1,2,3-triazol-2-yl)benzoic acid

4-chloro-2-(2H-1,2,3-triazol-2-yl)benzoic acid

Cat. No.: B8480409
M. Wt: 223.61 g/mol
InChI Key: YHQPBHIIVRDWDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-chloro-2-(2H-1,2,3-triazol-2-yl)benzoic acid is a useful research compound. Its molecular formula is C9H6ClN3O2 and its molecular weight is 223.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6ClN3O2

Molecular Weight

223.61 g/mol

IUPAC Name

4-chloro-2-(triazol-2-yl)benzoic acid

InChI

InChI=1S/C9H6ClN3O2/c10-6-1-2-7(9(14)15)8(5-6)13-11-3-4-12-13/h1-5H,(H,14,15)

InChI Key

YHQPBHIIVRDWDL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)N2N=CC=N2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cs2CO3 (12.0 g, 37 mmol) was added portionwise to a rt solution of commercially available 4-chloro-2-iodobenzoic acid (5.22 g, 18.5 mmol) in DMF (25 mL) followed by 1H-1,2,3-triazole (1.61 mL, 27.8 mmol) and Cu(I)I (210 mg, 1.1 mmol). The resulting blue suspension was stirred at 120° C. for 30 min, then the rxn mixture was quenched with 2M aq. HCl and filtered through a celite plug before being extracted with DCM (3×). The combined org. layers were dried (Na2SO4), filtered and evaporated in vacuo to give the crude product that was purified by FC (Biotage SP1: eluting with DCM/MeOH 95:5+0.1% AcOH) to give the title compound A-1-1 as a brown solid. LC-MS A: tR=0.66 min; [M(35Cl)+H]+=224.10.
Name
Cs2CO3
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
5.22 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
1.61 mL
Type
reactant
Reaction Step Two
[Compound]
Name
Cu(I)I
Quantity
210 mg
Type
reactant
Reaction Step Three

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